Cas no 3397-23-7 (ornipressin)

ornipressin Properties

Names and Identifiers

• ornipressin
• Ornipressin Acetate
• POR-8
• 8-L-Ornithine-vasopressin
• 8-ornipressin vasopressin
• 8-Ornithinevasopressin
• Orn8-vasopressin
• Ornithine-vasopressin
• POR 8
• POR-8 Sandoz
• vasopressin 8-ornithine
• 1-[19-Amino-13-benzyl-10-(2-carbamoylethyl)-7-(carbamoylmethyl)-16-[(4-hydroxyphenyl)methyl]-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carbonyl]-N-[4-
• 1-[19-Amino-13-benzyl-10-(2-carbamoylethyl)-7-(carbamoylmethyl)-16-[(4-hydroxyphenyl)methyl]-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carbonyl]-N-[4-amino-1-(carbamoylmethylcarbamoyl)butyl]pyrrolidine-2-carboxamide
• Ornipressin
• Ornipressin [INN]
• Orn(8)-vasopressin
• UNII-1KTH6N080W
• Ornipresina
• Vasopressin, 8-L-ornithine-
• Ornithine Vasopressin
• Ornipressine
• Ornipressin Diacetate Salt
• 8-L-Ornithinevasopressin
• NCGC00509864-02
• 1KTH6N080W
• DTXSID101021593
• (2S)-N-[(2S)-5-Amino-1-[(2-amino-2-oxoethyl)amino]-1-oxopentan-2-yl]-1-[(4R,7S,10S,13R,16S,19R)-19-amino-7-(2-amino-2-oxoethyl)-10-(3-amino-3-oxopropyl)-13-benzyl-16-[(4-hydroxyphenyl)methyl]-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carbonyl]pyrrolidine-2-carboxamide
• Q3038432
• BDBM50350865
• 3397-23-7
• DB13464
• AKOS030529555
• CS-5839
• EINECS 222-253-8
• (S)-N-((S)-5-amino-1-((2-amino-2-oxoethyl)amino)-1-oxopentan-2-yl)-1-((4R,7S,10S,13S,16S,19R)-19-amino-7-(2-amino-2-oxoethyl)-10-(3-amino-3-oxopropyl)-13-benzyl-16-(4-hydroxybenzyl)-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentaazacycloicosane-4-carbonyl)pyrrolidine-2-carboxamide
• CYS-TYR-PHE-GLN-ASN-CYS-PRO-ORN-GLY-NH2 (1-6 DISULFIDE)
• CHEBI:136020
• HY-P0083
• ORNIPRESSIN [MI]
• ORNIPRESSIN [WHO-DD]
• Ornipressina
• CYS-TYR-PHE-GLN-ASN-CYS-PRO-ORN-GLY-NH2 (1-6 DISULPHIDE)
• CHEMBL1819440
• POR 8 Sandoz
• (Orn8) Vasopressin
• Ornipressinum
• Ornipressine [INN-French]
• SCHEMBL296322
• Ornipressinum [INN-Latin]
• Orpressin
• NS00049980
• (2S)-N-[(2S)-5-amino-1-[(2-amino-2-oxoethyl)amino]-1-oxopentan-2-yl]-1-[(4R,7S,10S,13S,16S,19R)-19-amino-7-(2-amino-2-oxoethyl)-10-(3-amino-3-oxopropyl)-13-benzyl-16-[(4-hydroxyphenyl)methyl]-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carbonyl]pyrrolidine-2-carboxamide
• Ornipressina [DCIT]
• ORNIPRESSIN [MART.]
• Ornipresina [INN-Spanish]
• (2S)-N-((2S)-5-amino-1-((2-amino-2-oxoethyl)amino)-1-oxopentan-2-yl)-1-((4R,7S,10S,13S,16S,19R)-19-amino-7-(2-amino-2-oxoethyl)-10-(3-amino-3-oxopropyl)-13-benzyl-16-((4-hydroxyphenyl)methyl)-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carbonyl)pyrrolidine-2-carboxamide
• Ornipressin (INN)
• Ornithine 8 Vasopressin
• Vasopressin, Ornithine
• DA-56485
• ORNIPRESSIN (MART.)
• Ornipressinum (INN-Latin)
• H01BA05
• Ornipressine (INN-French)
• POR 8 Sandoz (TN)
• MUNMIGOEDGHVLE-LGYYRGKSSA-N
• Ornithine-8-Vasopressin
• Ornipresina (INN-Spanish)
• +Expand

• InChIKey： MUNMIGOEDGHVLE-LGYYRGKSSA-N
• Inchi： InChI=1S/C45H63N13O12S2/c46-16-4-8-28(39(64)51-21-37(50)62)53-44(69)34-9-5-17-58(34)45(70)33-23-72-71-22-27(47)38(63)54-30(19-25-10-12-26(59)13-11-25)42(67)55-31(18-24-6-2-1-3-7-24)41(66)52-29(14-15-35(48)60)40(65)56-32(20-36(49)61)43(68)57-33/h1-3,6-7,10-13,27-34,59H,4-5,8-9,14-23,46-47H2,(H2,48,60)(H2,49,61)(H2,50,62)(H,51,64)(H,52,66)(H,53,69)(H,54,63)(H,55,67)(H,56,65)(H,57,68)/t27-,28-,29-,30-,31-,32-,33-,34-/m0/s1
• SMILES： O=C([C@H]1N(C([C@@H](NC([C@H](CC(N)=O)NC([C@H](CCC(N)=O)NC([C@H](CC2=CC=CC=C2)NC([C@H](CC3=CC=C(O)C=C3)N4)=O)=O)=O)=O)CSSC[C@H](N)C4=O)=O)CCC1)N[C@@H](CCCN)C(NCC(N)=O)=O

Computed Properties

• Exact Mass: 1041.416057g/mol
• Surface Charge: 0
• XLogP3: -4.2
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 16
• Rotatable Bond Count: 18
• Monoisotopic Mass: 1041.416057g/mol
• Monoisotopic Mass: 1041.416057g/mol
• Topological Polar Surface Area: 476Ų
• Heavy Atom Count: 72
• Complexity: 1940
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.14600
• PSA: 476.15000
• Refractive Index: 1.582
• Boiling Point: 1616.2 °C at 760 mmHg
• Melting Point: No data available
• Flash Point: 931.3 °C
• Solubility: 生物体外In Vitro:H2O≥ 100 mg/mL(95.95 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• Color/Form: White powder
• Density: 1.32

ornipressin Security Information

• RTECS：EJ6225000
• WGK Germany：2
• Safety Term：3
• Safety Instruction： S16; S26; S60; S37/39
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11; R36/37/38; R51/53; R10
• Hazard Level：3
• Dangerous goods sign： F Xi N
• Hazardous Material transportation number：UN 1126 3/PG 2
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Powder -80°C 2 years   -20°C 1 year In solvent -80°C 6 months   -20°C 1 month
• Signal Word：warning

ornipressin Customs Data

• HS CODE：29033036
• Customs Data：

  China Customs Code:

  29033036